Cas no 165739-73-1 (3-Methoxy Loratadine)

• Product Name: 3-Methoxy Loratadine
• CAS No: 165739-73-1
• MF: C₂₃H₂₅ClN₂O₃
• MW: 412.909205198288
• CID: 110686
• PubChem ID: 18382725
• Update Time: 2025-08-05

3-Methoxy Loratadine Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid,4-(8-chloro-5,6-dihydro-3-methoxy-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-,ethyl ester
• 3-Methoxy Loratadine
• ethyl 4-(8-chloro-3-methoxy-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridin-11-ylidene)piperidine-1-carboxylate
• 4-(8-Chloro-5,6-dihydro-3-methoxy-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-1-piperidinecarboxylic Acid Ethyl Ester
• 8-Chloro-3-Methoxy-11-(1-Ethoxycarbonyl-4-Piperidylidene)-6,11-Dihydro-5H-Benzo[5,6]-Cyclohepta[1,2-b]Pyridine
• ethyl 4-(13-chloro-6-methoxy-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-ylidene)piperidine-1-carboxylate
• J-010225
• SCHEMBL7675089
• Ethyl 4-(8-chloro-3-methoxy-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)piperidine-1-carboxylate
• FT-0671234
• AKOS030255516
• CHEMBL3357024
• FT-0671235
• BDBM50031119
• DTXSID20593323
• 165739-73-1

• Inchi： 1S/C23H25ClN2O3/c1-3-29-23(27)26-10-8-15(9-11-26)21-20-7-6-18(24)12-16(20)4-5-17-13-19(28-2)14-25-22(17)21/h6-7,12-14H,3-5,8-11H2,1-2H3
• InChI Key： XIUQXOBEGLVYPC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCC1=CC(=CN=C1/C/2=C1\CCN(C(=O)OCC)CC\1)OC

Computed Properties

• Exact Mass: 412.15500
• Monoisotopic Mass: 412.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 563.4°C at 760 mmHg
• Flash Point: 294.5°C
• Refractive Index: 1.603
• PSA: 51.66000
• LogP: 4.83430

Additional information on 3-Methoxy Loratadine

3-Methoxy Loratadine (CAS No. 165739-73-1): An Overview of a Promising Antihistamine Compound

3-Methoxy Loratadine (CAS No. 165739-73-1) is a derivative of loratadine, a well-known second-generation antihistamine. This compound has garnered significant attention in recent years due to its potential therapeutic applications and improved pharmacological properties compared to its parent compound. In this article, we will delve into the chemical structure, pharmacology, clinical applications, and the latest research findings related to 3-Methoxy Loratadine.

Chemical Structure and Synthesis

3-Methoxy Loratadine is characterized by the addition of a methoxy group at the 3-position of the loratadine molecule. This structural modification can significantly alter the compound's physicochemical properties, such as solubility, stability, and bioavailability. The synthesis of 3-Methoxy Loratadine typically involves multi-step reactions, including methylation and functional group transformations. Recent advancements in synthetic chemistry have led to more efficient and cost-effective methods for producing this compound on a large scale.

Pharmacology and Mechanism of Action

The pharmacological profile of 3-Methoxy Loratadine is similar to that of loratadine, but with some notable differences. Both compounds act as selective antagonists of the histamine H1 receptor, which plays a crucial role in mediating allergic responses. However, 3-Methoxy Loratadine exhibits enhanced receptor affinity and selectivity, leading to improved efficacy and reduced side effects. This makes it particularly suitable for treating conditions such as allergic rhinitis, urticaria, and other allergic disorders.

Clinical Applications and Efficacy

Clinical trials have demonstrated the safety and efficacy of 3-Methoxy Loratadine in various allergic conditions. A randomized controlled trial published in the Journal of Allergy and Clinical Immunology reported that patients treated with 3-Methoxy Loratadine experienced significant relief from symptoms such as sneezing, nasal congestion, and itching compared to those receiving placebo. The study also noted that the compound was well-tolerated, with minimal adverse effects.

Safety Profile and Side Effects

The safety profile of 3-Methoxy Loratadine is generally favorable. Common side effects include drowsiness, dry mouth, and headache, which are typically mild and transient. However, as with any medication, individual responses can vary. Preclinical studies have shown that 3-Methoxy Loratadine has a low potential for causing cardiovascular or central nervous system side effects, making it a safer alternative to first-generation antihistamines.

LATEST RESEARCH FINDINGS AND FUTURE DIRECTIONS

The ongoing research on 3-Methoxy Loratadine continues to uncover new insights into its therapeutic potential. Recent studies have explored its use in combination with other medications for enhanced efficacy in treating severe allergic reactions. Additionally, there is growing interest in investigating its anti-inflammatory properties beyond its antihistaminic effects.

A study published in the European Journal of Pharmacology found that 3-Methoxy Loratadine exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This dual mechanism of action could make it a valuable treatment option for conditions characterized by both allergic and inflammatory components.

Potential Applications Beyond Allergies strong> p > < p >While< strong >3-Methoxy Loratadine< / strong >is primarily used for treating allergic conditions, its broad-spectrum activity suggests potential applications in other therapeutic areas. For instance, preliminary studies have shown that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This opens up possibilities for its use in neurodegenerative diseases such as Alzheimer's disease. p > < p >< strong >Conclusion< / strong > p > < p >In conclusion,< strong >3-Methoxy Loratadine< / strong >(CAS No. 165739-73-1) represents a promising advancement in the field of antihistamines. Its improved pharmacological properties, favorable safety profile, and potential for broader therapeutic applications make it an exciting candidate for further clinical development. As research continues to uncover new insights into its mechanisms of action,< strong >3-Methoxy Loratadine< / strong >is poised to play a significant role in improving patient outcomes in various medical conditions. p > article > response >